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Compound of Interest

Compound Name: 3-Phenoxy-1-propanol

Cat. No.: B1346799 Get Quote

Introduction

3-Phenoxy-1-propanol (CAS No. 6180-61-6) is a high-boiling, colorless liquid with a faint fruity

odor.[1] Due to its amphiphilic molecular structure, possessing both a hydrophilic hydroxyl

group and a hydrophobic phenoxy group, it exhibits properties that make it a versatile

component in pesticide formulations.[2][3] It can function as a solvent, co-solvent, and, notably,

as an emulsifier or co-emulsifier in emulsifiable concentrate (EC) formulations.[2][3] These

application notes provide an overview of its emulsifying properties and protocols for evaluation.

Physicochemical Properties of 3-Phenoxy-1-propanol

A summary of the key physicochemical properties of 3-Phenoxy-1-propanol is presented in

the table below.
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Property Value Reference

CAS Number 6180-61-6 [1][4]

Molecular Formula C₉H₁₂O₂ [1][4]

Molecular Weight 152.19 g/mol [4]

Appearance Clear, colorless liquid [1]

Boiling Point 160 °C @ 25 Torr [1]

Flash Point 105.1 °C [1]

Density 1.04 g/cm³ [1]

Role in Pesticide Formulations

In pesticide formulations, particularly emulsifiable concentrates (EC), 3-Phenoxy-1-propanol
can serve multiple functions:

Solvent/Co-solvent: It can dissolve active ingredients that have low water solubility.

Emulsifier/Co-emulsifier: It aids in the formation of a stable emulsion when the concentrate is

diluted with water in the spray tank. Its amphiphilic nature allows it to orient at the oil-water

interface, reducing interfacial tension and stabilizing the dispersed droplets.[2][3]

Dispersant: It helps to keep solid particles of the active ingredient suspended in the

formulation.[2]

The selection of an appropriate emulsifier system is critical for the performance of an EC

formulation, ensuring that the active ingredient is delivered uniformly to the target.[5]

Illustrative Performance Data
The following tables present illustrative data on the performance of a hypothetical pesticide

formulation containing 3-Phenoxy-1-propanol as a co-emulsifier. This data is intended to

guide researchers and is based on typical performance characteristics of glycol ethers in

agrochemical formulations.
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Table 1: Emulsion Stability of a 20% Cypermethrin EC Formulation

3-Phenoxy-1-
propanol
Concentration
(% w/w)

Cream Layer
after 30 min
(mL)

Cream Layer
after 2 hours
(mL)

Cream Layer
after 24 hours
(mL)

Re-
emulsification
after 24 hours

2.5 0.8 1.5 3.0 Passes

5.0 0.2 0.5 1.2 Passes

7.5 < 0.1 0.2 0.5 Passes

10.0 0 < 0.1 0.2 Passes

Table 2: Particle Size of a 20% Cypermethrin Emulsion

3-Phenoxy-1-propanol
Concentration (% w/w)

Mean Particle Size (d50,
µm)

Polydispersity Index (PDI)

2.5 1.2 0.45

5.0 0.8 0.30

7.5 0.5 0.25

10.0 0.3 0.20

Table 3: Surface Tension of a Diluted 20% Cypermethrin Emulsion

3-Phenoxy-1-propanol Concentration in
EC (% w/w)

Surface Tension of 1% Emulsion (mN/m)

0 (Control) 45.2

5.0 35.8

10.0 32.1
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Detailed methodologies for key experiments to evaluate the emulsifying properties of 3-
Phenoxy-1-propanol in pesticide formulations are provided below.

Protocol 1: Preparation of Emulsifiable Concentrate (EC)
Formulation
Objective: To prepare a stable EC formulation containing a pesticide active ingredient, 3-
Phenoxy-1-propanol, and other necessary components.

Materials:

Pesticide active ingredient (e.g., Cypermethrin)

3-Phenoxy-1-propanol

Aromatic solvent (e.g., Solvesso™ 150)

Primary emulsifier (e.g., a blend of anionic and non-ionic surfactants)

Glass beakers

Magnetic stirrer and stir bars

Weighing balance

Procedure:

Weigh the required amount of the pesticide active ingredient and add it to a glass beaker.

Add the aromatic solvent to the beaker and stir with a magnetic stirrer until the active

ingredient is completely dissolved.

In a separate beaker, weigh the required amounts of the primary emulsifier and 3-Phenoxy-
1-propanol.

Add the emulsifier blend to the dissolved active ingredient solution while stirring.

Continue stirring for 15-20 minutes until a homogenous, clear concentrate is formed.
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Store the prepared EC formulation in a sealed container for further testing.

Protocol 2: Evaluation of Emulsion Stability (CIPAC
Method MT 36.1)
Objective: To assess the stability of the emulsion formed upon dilution of the EC formulation

with water.

Materials:

Prepared EC formulation

Standard hard water (342 ppm hardness)

100 mL graduated cylinders with stoppers

Water bath maintained at 30°C

Pipettes

Procedure:

Add 95 mL of standard hard water to a 100 mL graduated cylinder.

Place the cylinder in the water bath at 30°C for at least 10 minutes to equilibrate.

Pipette 5 mL of the EC formulation into the cylinder.

Stopper the cylinder and invert it 10 times (one inversion every 2 seconds).

Return the cylinder to the water bath and let it stand undisturbed.

Record the volume of any free oil or cream that separates at the top or bottom of the cylinder

at specified time intervals (e.g., 30 minutes, 1 hour, 2 hours, and 24 hours).

After 24 hours, invert the cylinder another 10 times to assess the re-emulsification

properties. Note if the separated layer readily re-disperses.
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Protocol 3: Particle Size Analysis by Laser Diffraction
Objective: To determine the droplet size distribution of the emulsion.

Materials:

Prepared emulsion (from Protocol 2)

Laser diffraction particle size analyzer (e.g., Malvern Mastersizer)

Deionized water (as dispersant)

Pipettes

Procedure:

Set up the laser diffraction particle size analyzer according to the manufacturer's instructions.

Fill the dispersant reservoir with deionized water.

Run a background measurement with only the dispersant.

Slowly add the prepared emulsion dropwise to the dispersant in the measurement chamber

until the desired obscuration level is reached (typically 10-20%).

Allow the sample to circulate for a few minutes to ensure homogeneity.

Perform the measurement to obtain the particle size distribution.

Record the mean particle size (d50) and the polydispersity index (PDI).

Clean the instrument thoroughly after each measurement.

Protocol 4: Surface Tension Measurement
Objective: To measure the surface tension of the diluted pesticide emulsion.

Materials:
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Prepared emulsion (diluted to a specific concentration, e.g., 1% in deionized water)

Tensiometer (e.g., using the Du Noüy ring or Wilhelmy plate method)

Glass vessel

Deionized water

Procedure:

Calibrate the tensiometer with deionized water.

Pour the diluted emulsion into a clean glass vessel.

Place the vessel on the sample stage of the tensiometer.

Bring the platinum ring or plate into contact with the surface of the liquid.

Measure the force required to pull the ring or plate from the liquid surface.

The instrument software will calculate the surface tension in mN/m.

Perform multiple measurements and report the average value.
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Caption: Experimental workflow for the preparation and evaluation of an emulsifiable

concentrate.
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Caption: Logical relationship of components in an oil-in-water (O/W) pesticide emulsion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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